4-methyl-N-[5-(tetrahydro-2-furanylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-2-quinazolinamine

• IUPAC Name: 4-methyl-N-[3-(oxolan-2-ylmethyl)-2,4-dihydro-1H-1,3,5-triazin-6-yl]quinazolin-2-amine
• InChI: InChI=1S/C17H22N6O/c1-12-14-6-2-3-7-15(14)21-17(20-12)22-16-18-10-23(11-19-16)9-13-5-4-8-24-13/h2-3,6-7,13H,4-5,8-11H2,1H3,(H2,18,19,20,21,22)
• InChI Key: WPMRGEVZGVFJJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)NC3=NCN(CN3)CC4CCCO4
• Molecular Formula: C17H22N6O
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinamine derivatives, including compounds structurally related to 4-methyl-N-[5-(tetrahydro-2-furanylmethyl)-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl]-2-quinazolinamine, involves several key steps and reactions. For instance, reactions of anthranilonitrile and bromoanthranilonitrile with sodium hydride in dimethyl sulphoxide yield 4-aminoquinazolines, which upon nitrosation and cyclization form quinazolino benzotriazines. These compounds undergo further transformations in the presence of secondary amines to form the title compounds. Methylation and hydrolysis reactions play a crucial role in modifying the quinazoline nucleus, illustrating the complexity and versatility of synthesis approaches for these compounds (Gescher, Stevens, & Turnbull, 1977).

Molecular Structure Analysis

The molecular structure of quinazolinamine derivatives has been elucidated through various analytical techniques, including X-ray diffraction, NMR spectroscopy, and DFT calculations. For example, the crystal structure of a closely related compound, 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, was determined, showcasing the importance of structural analysis in understanding the spatial arrangement and electronic properties of these molecules (Sun et al., 2021).

Chemical Reactions and Properties

Quinazolinamine derivatives undergo a variety of chemical reactions that highlight their reactivity and potential for further chemical modification. These reactions include nitrosation, cyclization, methylation, and hydrolysis, each contributing to the formation of new compounds with distinct properties. The chemical behavior of these compounds under different conditions provides insights into their stability, reactivity, and potential for application in various fields (Costa et al., 2004).

Physical Properties Analysis

The physical properties of quinazolinamine derivatives, such as solubility, melting point, and crystal structure, are crucial for their application and handling. These properties are determined through experimental analyses, including spectroscopy and crystallography, providing valuable data for the development and application of these compounds (Mojzych, Karczmarzyk, & Rykowski, 2005).

Chemical Properties Analysis

The chemical properties of quinazolinamine derivatives, including their reactivity towards various reagents, stability under different conditions, and potential for further chemical transformations, are essential for exploring their applications in medicinal chemistry and other fields. Studies on these compounds reveal their capacity for engaging in diverse chemical reactions, leading to the synthesis of a wide array of structurally and functionally diverse molecules (Tinker et al., 2003).